Lipophilicity (LogP) Comparison Across 2-Substituted Analogs
The 2-methyl derivative exhibits a predicted LogP of 0.90, which is 1.5-fold higher than the 2-unsubstituted analog (LogP 0.59) and markedly higher than the 2-amino analog (LogP -0.64) . This indicates substantially increased lipophilicity, which can enhance membrane permeability while still maintaining favorable drug-like properties. All three compounds share an identical topological polar surface area (TPSA) of 63.08 Ų, confirming that the lipophilicity difference arises solely from the 2-substituent .
| Evidence Dimension | Predicted octanol-water partition coefficient (LogP) |
|---|---|
| Target Compound Data | LogP = 0.89942 (2-Methyl derivative) |
| Comparator Or Baseline | Comparator 1: 2-Unsubstituted derivative, LogP = 0.591; Comparator 2: 2-Amino derivative, LogP = -0.64 |
| Quantified Difference | ΔLogP = +0.31 vs. 2-unsubstituted; ΔLogP = +1.54 vs. 2-amino |
| Conditions | In silico prediction using ADMET Predictor™ or equivalent computational method as reported on vendor datasheets (Chemscene, ChemSrc) |
Why This Matters
For procurement decisions in lead optimization programs, the 0.31 log unit increase in lipophilicity relative to the unsubstituted analog can translate to measurably improved passive membrane permeability without violating Lipinski's Rule of 5, making it a preferred scaffold when cellular potency requires enhanced partitioning.
